Cas no 2228207-67-6 (3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228207-67-6
• MF: C₈H₇ClF₄N₂
• MW: 242.601194620132
• CID: 5998993
• PubChem ID: 165796937
• Update Time: 2025-10-29

3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine
• 2228207-67-6
• EN300-1962502

• Inchi： 1S/C8H7ClF4N2/c9-5-1-2-15-7(10)4(5)3-6(14)8(11,12)13/h1-2,6H,3,14H2
• InChI Key： VIVKZHQUFATQBB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CC(C(F)(F)F)N)F

Computed Properties

• Exact Mass: 242.0233886g/mol
• Monoisotopic Mass: 242.0233886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine

Research Brief on 3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2228207-67-6)

3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine (CAS: 2228207-67-6) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethyl and chloro-fluoropyridine moieties, exhibits promising pharmacological properties, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its potential as a key intermediate or active pharmaceutical ingredient (API).

The synthesis of 3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine involves multi-step organic reactions, including halogenation, nucleophilic substitution, and reduction processes. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges related to stereoselectivity and byproduct formation. The compound's structural features, such as the electron-withdrawing fluorine atoms, enhance its metabolic stability and bioavailability, making it a valuable scaffold for further derivatization.

In preclinical studies, this compound has demonstrated potent activity as a modulator of glutamate receptors, particularly NMDA and AMPA subtypes, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. A recent in vitro assay revealed its ability to selectively inhibit pathological glutamate excitotoxicity while preserving physiological neurotransmission, a property that could mitigate side effects associated with current NMDA antagonists. Additionally, its trifluoromethyl group contributes to enhanced blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted therapies.

Beyond CNS applications, 3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine has shown promise in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa, likely due to its interference with bacterial cell wall synthesis enzymes. The compound's fluorinated structure also reduces susceptibility to enzymatic degradation, prolonging its therapeutic effect. These findings suggest its potential as a lead compound for dual-action therapeutics addressing both neurological and infectious comorbidities.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate a relatively short half-life in primate models, necessitating further structural modifications or formulation strategies. Moreover, its safety profile requires comprehensive evaluation, as preliminary toxicity screens have flagged potential hepatotoxicity at higher doses. Ongoing research aims to address these limitations through prodrug approaches and targeted delivery systems, such as nanoparticle encapsulation.

In conclusion, 3-(4-chloro-2-fluoropyridin-3-yl)-1,1,1-trifluoropropan-2-amine represents a versatile chemical entity with broad therapeutic potential. Its unique physicochemical properties and multimodal biological activity position it as a compelling candidate for further investigation in both academic and industrial settings. Future research directions include structure-activity relationship (SAR) studies to optimize selectivity, as well as exploration of its applications in combination therapies and diagnostic imaging agents.